Cas no 5657-64-7 (4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 5657-64-7
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• MDL: MFCD09258786
• CID: 382522
• PubChem ID: 54684444
• Update Time: 2025-04-19

4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 3-Cya-4-hydroxy-2(1H)-pyridine
• 3-Cyano-1,2-dihydro-4-hydroxy-2-oxopyridine
• 3-Cyano-4-hydroxy-2(1H)-pyridinone
• 3-Pyridinecarbonitrile,1,2-dihydro-4-hydroxy-2-oxo-
• 2,4-Dihydroxynicotinonitrile
• 4-hydroxy-2-oxo-1H-pyridine-3-carbonitrile
• SB52975
• MFCD09258786
• SCHEMBL7894809
• AKOS006346509
• NSC 409910
• NSC-409910
• 5657-64-7
• SCHEMBL13906254
• DTXSID70715735
• NSC409910
• PS-6087
• CS-0453653
• A869901

• MDL： MFCD09258786
• Inchi： 1S/C6H4N2O2/c7-3-4-5(9)1-2-8-6(4)10/h1-2H,(H2,8,9,10)
• InChI Key： FQLSOJBBTVEIHX-UHFFFAOYSA-N
• SMILES： OC1C=CNC(C=1C#N)=O

Computed Properties

• Exact Mass: 136.02700
• Monoisotopic Mass: 136.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 301.2±42.0 °C at 760 mmHg
• PSA: 76.88000
• LogP: -0.04782

4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃